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Compound of Interest

Compound Name: N,N-Diallylformamide

CAS No.: 18889-09-3

Cat. No.: B094224

Get Quote

For the professionals at the forefront of research and drug development, the meticulous and

safe handling of all laboratory reagents is paramount. This guide provides an in-depth

operational plan for the safe use of N,N-Diallylformamide, a substituted amide solvent. While

specific toxicological data for N,N-Diallylformamide is not widely available, its structural

similarity to N,N-Dimethylformamide (DMF) necessitates a cautious approach, assuming a

comparable hazard profile. This document synthesizes established safety protocols, field-

proven insights, and authoritative standards to ensure the well-being of laboratory personnel

and the integrity of your research.

Immediate Safety Profile: N,N-Diallylformamide
Given the limited specific data on N,N-Diallylformamide, the following profile is based on the

known hazards of the closely related and well-studied compound, N,N-Dimethylformamide

(DMF). This conservative approach is critical for ensuring the highest level of safety.
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Hazard Classification Description
Recommended Immediate
Actions

Acute Toxicity
Harmful if inhaled or in contact

with skin.[1][2][3]

Use only within a certified

chemical fume hood. Wear

appropriate chemical-resistant

gloves and a lab coat.[4]

Reproductive Toxicity

Suspected to damage fertility

or the unborn child, based on

data for DMF.[1][2]

Personnel who are pregnant or

planning a pregnancy should

avoid handling this chemical.

All users must receive specific

training on its reproductive

hazards.

Serious Eye Irritation
Expected to cause serious eye

irritation.[1][2][3]

Wear chemical splash goggles

at all times. If handling larger

quantities, a face shield is also

recommended.[5]

Flammability

Assumed to be a combustible

or flammable liquid, similar to

DMF.[1][2]

Keep away from heat, sparks,

open flames, and other ignition

sources.[6] Store in a

designated flammable liquids

cabinet.

Organ Toxicity

Based on DMF, potential for

liver and kidney damage with

prolonged or repeated

exposure.[7]

Minimize exposure duration.

Use the smallest quantity

necessary for the experiment.

Hazard Analysis and Risk Mitigation
The primary routes of exposure to N,N-Diallylformamide are inhalation of vapors and

absorption through the skin.[4] The formamide functional group is known to facilitate rapid skin

penetration. The suspected reproductive toxicity is the most significant long-term health risk

and dictates the stringent handling procedures outlined below.

Causality of Safety Measures:
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Engineering Controls (Primary Mitigation): The most effective way to prevent exposure is to

handle the chemical in a controlled environment. A properly functioning chemical fume hood

is mandatory for all operations involving N,N-Diallylformamide.[4][8] This engineering

control captures vapors at the source, preventing them from entering the laboratory

atmosphere and the user's breathing zone.[9][10]

Personal Protective Equipment (Secondary Mitigation): PPE serves as the last line of

defense.[11] Its purpose is to protect you from splashes, spills, or unforeseen releases that

breach the primary engineering controls. The selection of appropriate PPE is critical and

must be based on the specific hazards of the chemical.[12][13]

Required Personal Protective Equipment (PPE)
A thorough understanding and correct application of PPE are non-negotiable when handling

N,N-Diallylformamide.

Eye and Face Protection
Minimum Requirement: ANSI Z87.1-compliant chemical splash goggles must be worn at all

times.

Enhanced Protection: When transferring larger volumes (>1 liter) or when there is a

significant risk of splashing, a full-face shield should be worn in addition to chemical splash

goggles.[5][14]

Skin and Body Protection
Gloves: Standard nitrile or latex examination gloves are not sufficient for handling N,N-
Diallylformamide, as amides can readily penetrate these materials.[4][15]

Recommended: Use thicker, chemical-resistant gloves. Based on data for the similar

solvent DMF, butyl rubber or Viton™ gloves are recommended for prolonged contact. For

incidental contact, double-gloving with two pairs of nitrile gloves may offer temporary

protection, but gloves must be changed immediately upon any sign of contamination.[4]

Protocol: Always inspect gloves for tears or holes before use. Remove gloves using the

proper technique to avoid contaminating your skin.[5] Wash hands thoroughly with soap
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and water after removing gloves.

Lab Coat: A flame-resistant lab coat that fully covers the arms is required. Ensure the lab

coat is buttoned to provide maximum coverage.

Apparel: Full-length pants and closed-toe shoes are mandatory laboratory attire.[5]

Respiratory Protection
When all work is conducted within a certified chemical fume hood, respiratory protection is

typically not required. However, in the event of a large spill or a failure of engineering controls,

respiratory protection will be necessary.

For Emergency Use: A full-face respirator with organic vapor cartridges or a self-contained

breathing apparatus (SCBA) should be available for emergency response personnel.[16][17]

Fit-testing and training are required for all respirator users, in accordance with OSHA

regulations (29 CFR 1910.134).

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate level

of PPE.
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Start: Task Assessment

Engineering & Administrative Controls

Personal Protective Equipment (PPE) Selection

Final Check

Handling N,N-Diallylformamide?

Is work performed in a
certified chemical fume hood?

STOP WORK
Consult EHS

  No

Eye/Face Protection:
- Chemical Splash Goggles (Minimum)

- Add Face Shield for splash risk

  Yes

Skin/Body Protection:
- Butyl Rubber or Viton™ Gloves

- Flame-Resistant Lab Coat
- Long Pants & Closed-toe Shoes

Respiratory Protection:
- Not required for routine use in hood

- Required for spill/emergency response

Proceed with Work Safely

Click to download full resolution via product page

Caption: PPE selection workflow for handling N,N-Diallylformamide.
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Operational Plan: Step-by-Step Handling
Preparation:

Ensure a certified chemical fume hood is available and functioning correctly. Verify airflow

by checking the monitor.[18]

Assemble all necessary equipment and reagents. Place absorbent pads on the work

surface inside the fume hood to contain minor drips.

Don all required PPE as outlined in Section 3.

Execution:

Perform all manipulations of N,N-Diallylformamide at least 6 inches inside the sash of the

fume hood.[9][10][19]

Keep the sash at the lowest possible height that still allows for comfortable work.[19]

Keep containers of N,N-Diallylformamide sealed when not in immediate use.[8][20]

Use non-sparking tools and ensure all electrical equipment is properly grounded.

Post-Procedure:

Tightly seal the primary container of N,N-Diallylformamide.

Decontaminate any surfaces that may have come into contact with the chemical.

Properly dispose of all waste as described in Section 6.

Remove PPE, starting with gloves (turning them inside out), followed by the lab coat.

Wash hands thoroughly.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[1][7] Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding

the eyelids open.[1][5] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[7]

Spill:

Small Spill (<100 mL inside a fume hood): Absorb the spill with an inert material such as

vermiculite, sand, or a chemical absorbent pad.[15] Place the absorbed material into a

sealed, labeled hazardous waste container. Decontaminate the area with soap and water.

Large Spill (>100 mL or any spill outside a fume hood): Evacuate the immediate area.

Alert others and contact your institution's Environmental Health & Safety (EHS)

department immediately. Do not attempt to clean it up yourself.[4]

Decontamination and Disposal Plan
Decontamination: All glassware and equipment should be rinsed with a suitable solvent

(such as acetone or ethanol) in the fume hood. The rinsate must be collected as hazardous

waste. Following the solvent rinse, wash with soap and water.

Waste Disposal: All waste containing N,N-Diallylformamide, including contaminated gloves,

absorbent pads, and rinsate, must be disposed of as hazardous waste.[1][15]

Collect waste in a clearly labeled, leak-proof container compatible with organic solvents.

[15]

The label must read "Hazardous Waste" and include the full chemical name: "N,N-
Diallylformamide."[15]

Follow all institutional, local, and national regulations for hazardous waste disposal.[21] Do

not pour N,N-Diallylformamide down the drain.[1]

By adhering to these rigorous safety and logistical protocols, you can effectively mitigate the

risks associated with handling N,N-Diallylformamide, ensuring a safe and productive research

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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